Ethyl 2-[(2-fluorophenyl)methyl]-1,3-thiazole-4-carboxylate
Overview
Description
Ethyl 2-[(2-fluorophenyl)methyl]-1,3-thiazole-4-carboxylate is a chemical compound with the molecular formula C13H12FNO2S . It is related to the thiazole family of compounds, which have been studied for their diverse biological activities .
Molecular Structure Analysis
The molecular structure of this compound consists of a thiazole ring attached to a fluorophenyl group and an ethyl carboxylate group . The thiazole ring is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom .Physical and Chemical Properties Analysis
This compound is a solid compound . Its molecular weight is 265.3 g/mol .Scientific Research Applications
Structural and Molecular Analysis
- The study of ethyl 2-amino-4-tert-butyl-1,3-thiazole-5-carboxylate revealed its molecular structure, demonstrating hydrogen-bonded dimers and interactions that could be relevant in understanding the behavior of similar compounds like Ethyl 2-[(2-fluorophenyl)methyl]-1,3-thiazole-4-carboxylate (Lynch & Mcclenaghan, 2004).
Synthesis and Characterization
- Research on the synthesis of various thiazole derivatives provides insight into potential synthetic pathways and chemical properties of this compound. This includes the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives (Mohamed, 2021).
Crystal Structure and Spectroscopic Analysis
- Studies on the crystal structure and spectroscopic characterization of related thiazole derivatives, such as ethyl 2-amino-4-(4-fluorophenyl)-6-phenylcyclohexa-1,3-diene-1-carboxylate, provide valuable information on the physical and chemical properties that could be applicable to this compound (Sapnakumari et al., 2014).
Biological Activities
- Research into the biological activities of similar thiazole derivatives, like their antimicrobial and anti-cancer properties, could provide insights into the potential biological applications of this compound. This includes studies on the cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones (Deady et al., 2005).
Corrosion Inhibition
- The use of ethyl-2-amino-4-methyl-1,3-thiazole-5-carboxylate in preventing the corrosion of AA6061 alloy in hydrochloric acid media suggests a potential application for this compound in corrosion inhibition (Raviprabha & Bhat, 2019).
Mechanism of Action
Target of Action
The compound contains a thiazole ring, which is a common structural motif in many pharmaceuticals and biologically active molecules. Thiazole derivatives have been known to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties . The specific targets would depend on the exact structure and functional groups present in the compound.
Biochemical Pathways
Without specific information, it’s difficult to determine the exact biochemical pathways this compound might affect. Thiazole derivatives are known to interfere with a variety of biochemical processes, including enzyme inhibition and receptor binding .
Properties
IUPAC Name |
ethyl 2-[(2-fluorophenyl)methyl]-1,3-thiazole-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12FNO2S/c1-2-17-13(16)11-8-18-12(15-11)7-9-5-3-4-6-10(9)14/h3-6,8H,2,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HERCEUXHVLJGDO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CSC(=N1)CC2=CC=CC=C2F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12FNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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